Cas no 898763-51-4 (Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone)

• Product Name: Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone
• CAS No: 898763-51-4
• MF: C₁₈H₂₆N₂O
• MW: 286.411844730377
• MDL: MFCD03841829
• CID: 880733
• PubChem ID: 24724604
• Update Time: 2025-05-25

Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone
• cyclopentyl-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CYCLOPENTYL 4-(4-METHYLPIPERAZIN-1-YLMETHYL)PHENYL KETONE
• cyclopentyl(4-((4-methylpiperazin-1-yl)methyl)phenyl)methanone
• Cyclopentyl{4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 1-[(4-CYCLOPENTANECARBONYLPHENYL)METHYL]-4-METHYLPIPERAZINE
• AKOS016020080
• 898763-51-4
• DTXSID10643003
• MFCD03841829

• MDL： MFCD03841829
• Inchi： 1S/C18H26N2O/c1-19-10-12-20(13-11-19)14-15-6-8-17(9-7-15)18(21)16-4-2-3-5-16/h6-9,16H,2-5,10-14H2,1H3
• InChI Key： KJSVHVKMWWTUQK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)C1CCCC1

Computed Properties

• Exact Mass: 286.20500
• Monoisotopic Mass: 286.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6

Experimental Properties

• PSA: 23.55000
• LogP: 2.68270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone

Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone: A Comprehensive Overview

The compound Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone, identified by the CAS number 898763-51-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclopentyl group attached to a phenyl ring, which is further substituted with a piperazine moiety bearing a methyl group. This combination of functional groups makes it a versatile compound with diverse biological activities.

Recent studies have highlighted the importance of Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone in the context of drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The methyl substitution on the piperazine ring enhances its stability and bioavailability, which are critical factors in drug delivery systems.

The synthesis of Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced catalytic systems has further streamlined the synthesis process, making it more efficient and scalable for industrial production.

In terms of biological activity, Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone has demonstrated potent inhibitory effects on various enzymes, including protein kinases and histone deacetylases (HDACs). These findings have positioned the compound as a promising lead molecule in anticancer drug discovery. Preclinical studies have shown that it can effectively suppress tumor growth in animal models, suggesting its potential as an anticancer agent with minimal side effects.

The structural versatility of Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone also makes it an ideal candidate for exploring other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Its ability to penetrate cellular membranes and interact with key molecular targets underscores its potential as a multi-targeted therapeutic agent.

From an analytical standpoint, the characterization of Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties, which are essential for understanding its pharmacokinetic behavior.

In conclusion, Cyclopentyl 4-(4-methylpiperazinomethyl)phenyl ketone represents a significant advancement in chemical synthesis and pharmacological research. Its unique combination of structural features and biological activities positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.